Cas no 475134-14-6 (3-(2,6-dimethylphenyl)-2-oxopropanoic acid)

• Product Name: 3-(2,6-dimethylphenyl)-2-oxopropanoic acid
• CAS No: 475134-14-6
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6537830
• PubChem ID: 70163602
• Update Time: 2025-10-05

3-(2,6-dimethylphenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-2-oxopropanoic acid
• 475134-14-6
• EN300-1847860
• SY338976
• MFCD24265568
• SCHEMBL7690997
• AKOS020909068

• Inchi： 1S/C11H12O3/c1-7-4-3-5-8(2)9(7)6-10(12)11(13)14/h3-5H,6H2,1-2H3,(H,13,14)
• InChI Key： JTWZCXWFFFBXLC-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives